Cas no 1805897-77-1 (Ethyl 2-fluoro-5-propionylbenzoate)

Ethyl 2-fluoro-5-propionylbenzoate is a fluorinated aromatic ester with a propionyl substituent, offering versatile reactivity for synthetic applications. Its molecular structure combines an ethyl ester group with a fluorine atom and a ketone functionality, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The fluorine substituent enhances electron-withdrawing properties, influencing reactivity in electrophilic and nucleophilic processes. The propionyl group provides a handle for further derivatization, such as reductions or condensations. This compound is particularly useful in constructing complex molecules requiring precise regiochemical control. Its stability under standard conditions ensures reliable handling and storage for laboratory use.

Ethyl 2-fluoro-5-propionylbenzoate structure

1805897-77-1 structure

Product Name:Ethyl 2-fluoro-5-propionylbenzoate

CAS No:1805897-77-1

MF:C₁₂H₁₃FO₃

MW:224.228227376938

CID:4955666

Update Time:2025-05-24

Ethyl 2-fluoro-5-propionylbenzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-fluoro-5-propionylbenzoate
- Inchi： 1S/C12H13FO3/c1-3-11(14)8-5-6-10(13)9(7-8)12(15)16-4-2/h5-7H,3-4H2,1-2H3
- InChI Key： GBSSBSUJHMRRSF-UHFFFAOYSA-N
- SMILES： FC1C=CC(C(CC)=O)=CC=1C(=O)OCC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 5
Complexity: 265
XLogP3: 2.4
Topological Polar Surface Area: 43.4

Ethyl 2-fluoro-5-propionylbenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015007587-250mg	Ethyl 2-fluoro-5-propionylbenzoate	1805897-77-1	97%	250mg	489.60 USD	2021-06-21
Alichem	A015007587-500mg	Ethyl 2-fluoro-5-propionylbenzoate	1805897-77-1	97%	500mg	847.60 USD	2021-06-21
Alichem	A015007587-1g	Ethyl 2-fluoro-5-propionylbenzoate	1805897-77-1	97%	1g	1,475.10 USD	2021-06-21

Ethyl 2-fluoro-5-propionylbenzoate Related Literature

1. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
2. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli
3. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
4. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
5. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584

Additional information on Ethyl 2-fluoro-5-propionylbenzoate

Comprehensive Overview of Ethyl 2-fluoro-5-propionylbenzoate (CAS No. 1805897-77-1): Properties, Applications, and Industry Trends

Ethyl 2-fluoro-5-propionylbenzoate (CAS No. 1805897-77-1) is a fluorinated aromatic ester with significant relevance in pharmaceutical and fine chemical synthesis. This compound, characterized by its ethyl ester and fluoro-substituted benzene structure, serves as a versatile intermediate in organic chemistry. Its molecular formula, C₁₂H₁₃FO₃, and unique functional groups make it valuable for designing bioactive molecules, particularly in drug discovery and material science.

The growing demand for fluorinated compounds in medicinal chemistry has propelled interest in Ethyl 2-fluoro-5-propionylbenzoate. Researchers highlight its role in modulating pharmacokinetic properties, such as metabolic stability and membrane permeability, due to the fluorine atom's electronegativity. Recent studies explore its applications in developing kinase inhibitors and anti-inflammatory agents, aligning with trends in targeted drug delivery and precision medicine.

From a synthetic perspective, CAS 1805897-77-1 is often utilized in cross-coupling reactions and nucleophilic substitutions. Its carbonyl group and ester moiety enable further derivatization, making it a building block for complex molecules. Industry reports emphasize its compatibility with green chemistry principles, as modern protocols focus on solvent-free or catalytic methods to reduce environmental impact.

Analytical techniques like HPLC, NMR, and mass spectrometry are critical for quality control of Ethyl 2-fluoro-5-propionylbenzoate. Purity thresholds (>98%) are essential for pharmaceutical applications, driving advancements in purification technologies. Suppliers increasingly adopt continuous flow chemistry to enhance yield and reproducibility, addressing scalability challenges in API manufacturing.

Market insights reveal rising searches for "fluorinated benzoate derivatives" and "ester-based intermediates," reflecting broader interest in sustainable synthesis. Regulatory agencies prioritize compounds with improved safety profiles, positioning 1805897-77-1 as a candidate for greener alternatives. Future research may explore its potential in agrochemicals or electronic materials, leveraging its structural adaptability.

In summary, Ethyl 2-fluoro-5-propionylbenzoate exemplifies innovation at the intersection of chemistry and life sciences. Its multifaceted applications and alignment with industry 4.0 trends underscore its importance in next-generation chemical development.